1-(4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethane-1,1-diol

• Molecular Formula: C12H10ClF3N2O2
• Molecular Weight: 306.67 g/mol
• IUPAC Name: 1-[4-chloro-2-(3-methylpyrazol-1-yl)phenyl]-2,2,2-trifluoroethane-1,1-diol
• InChI: InChI=1S/C12H10ClF3N2O2/c1-7-4-5-18(17-7)10-6-8(13)2-3-9(10)11(19,20)12(14,15)16/h2-6,19-20H,1H3
• InChI Key: KFDGSOMVVKUTIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=C(C=CC(=C2)Cl)C(C(F)(F)F)(O)O

Description

1-(4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethane-1,1-diol is a complex organic compound that has garnered attention in various scientific fields due to its unique chemical structure and potential applications. This compound features a trifluoroethane backbone with a chloro-substituted phenyl ring and a pyrazolyl group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethane-1,1-diol typically involves multi-step organic reactions. One common method includes the functionalization of 2-(1H-pyrazol-1-yl)pyridine with internal alkynes using Rh(III)-catalyzed and solvent-controlled C–H bond functionalization . This method provides a straightforward way to achieve the desired product in moderate to good yields.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethane-1,1-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The chloro and pyrazolyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1-(4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethane-1,1-diol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as an inhibitor in specific biochemical pathways.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethane-1,1-diol involves its interaction with molecular targets and pathways. For instance, it acts as an inhibitor of tryptophan hydroxylase, which mediates the rate-limiting step in serotonin biosynthesis . This inhibition reduces serotonin production, making it useful in treating conditions associated with serotonin overproduction.

Comparison with Similar Compounds

Telotristat: A tryptophan hydroxylase inhibitor with a similar structure and mechanism of action.

4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)pyrimidine-5-boronic acid pinacol ester: Another compound with a pyrazolyl group, used in different chemical applications.